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Compound of Interest

Compound Name: Beheneth-3

Cat. No.: B1457666 Get Quote

An in-depth exploration of the chemical architecture, physicochemical properties, and

functional behavior of Beheneth-3, a pivotal non-ionic surfactant in advanced formulation

design.

Introduction
Beheneth-3 is a polyethylene glycol ether of behenyl alcohol, a long-chain fatty alcohol. Its

chemical structure consists of a lipophilic behenyl group (C22H45) and a hydrophilic

polyoxyethylene group with an average of three repeating ethylene oxide units.[1] This

amphiphilic nature underpins its utility as a non-ionic surfactant and emulsifier in a variety of

applications, particularly in the cosmetic and pharmaceutical industries. The "3" in its name

designates the average number of ethylene oxide moles per mole of behenyl alcohol.[1] As a

member of the behenyl alcohol ethoxylate family, Beheneth-3 offers unique properties for

creating stable emulsions and enhancing the texture and performance of formulations.[2][3]

Chemical Identity and Molecular Architecture
Beheneth-3 is synthesized through the ethoxylation of behenyl alcohol, a fatty alcohol derived

from vegetable sources.[2][4] The reaction involves the addition of ethylene oxide to the

hydroxyl group of behenyl alcohol, typically in the presence of a catalyst.[5][6] The resulting

product is a mixture of molecules with varying lengths of the polyoxyethylene chain, with the

average being three units.
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The molecular structure of Beheneth-3 is characterized by a long, saturated C22 alkyl chain,

which is highly lipophilic, and a short, hydrophilic polyether chain. This structure dictates its

behavior at oil-water interfaces, where the lipophilic tail orients towards the oil phase and the

hydrophilic head towards the water phase, reducing interfacial tension and facilitating the

formation of stable emulsions.[1]

Caption: Chemical Structure of Beheneth-3.

Physicochemical Properties
The properties of Beheneth-3 are influenced by both its long lipophilic tail and short hydrophilic

head. While specific experimental data for Beheneth-3 is not readily available in public

literature, its properties can be reliably estimated based on the trends observed within the

behenyl alcohol ethoxylate homologous series.

Property Value Source/Rationale

Appearance White to off-white waxy solid

Molecular Formula C28H58O4 (average) Calculated

Molecular Weight ~458.75 g/mol (average) Calculated

HLB Value ~6-7 (estimated)

Estimated based on the trend

from Beheneth-5 (HLB 7) and

Beheneth-2 (lower HLB).[7][8]

Solubility

Sparingly soluble to dispersible

in water, soluble in oils and

organic solvents.

The solubility in water

increases with the degree of

ethoxylation.[4]

Melting Point

Not specified; expected to be a

waxy solid at room

temperature.

Based on the properties of

behenyl alcohol and other low-

mole ethoxylates.[9]

Safety

Generally considered safe for

use in cosmetics when

formulated to be non-irritating.

[10][11]
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Mechanism of Action in Emulsions
Beheneth-3 functions as a non-ionic surfactant, primarily used as an emulsifier to create stable

oil-in-water (O/W) or water-in-oil (W/O) emulsions. Its estimated low HLB value suggests it is

particularly effective for W/O emulsions or as a co-emulsifier in O/W systems.

The mechanism of emulsification involves the migration of Beheneth-3 molecules to the oil-

water interface. The lipophilic behenyl tail partitions into the oil phase, while the hydrophilic

polyoxyethylene head remains in the water phase. This arrangement reduces the interfacial

tension between the two immiscible liquids, allowing for the formation of a stable dispersion of

one liquid within the other.[1]

Caption: Emulsification Mechanism of Beheneth-3.

Synthesis and Manufacturing
The industrial synthesis of Beheneth-3 is achieved through the ethoxylation of behenyl alcohol.

This process involves the reaction of behenyl alcohol with ethylene oxide under controlled

conditions of temperature and pressure, typically in the presence of an alkaline catalyst such

as sodium hydroxide or potassium hydroxide.[5][6] The degree of ethoxylation is controlled by

the stoichiometry of the reactants. A process for producing fatty alcohol ethoxylates with a

narrow distribution of polyethoxy chains has been described, which can be adapted for the

synthesis of Beheneth-3.[12]

Experimental Protocol: Laboratory-Scale Synthesis of
Behenyl Alcohol Ethoxylate (3 moles EO)

Reactor Setup: A jacketed glass reactor equipped with a mechanical stirrer, nitrogen inlet,

temperature probe, and an ethylene oxide addition line is charged with behenyl alcohol.

Catalyst Addition: A catalytic amount of sodium metal or sodium hydride is added to the

molten behenyl alcohol under a nitrogen atmosphere to form the sodium behenoxide

alkoxide.

Ethoxylation: The reactor is heated to 120-150°C. Ethylene oxide is then introduced into the

reactor at a controlled rate, maintaining the desired temperature and pressure. The reaction

is exothermic and requires careful monitoring.
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Reaction Monitoring: The progress of the reaction can be monitored by measuring the

uptake of ethylene oxide.

Neutralization and Purification: Once the desired amount of ethylene oxide has been

consumed, the reaction is cooled, and the catalyst is neutralized with an acid (e.g., acetic

acid or phosphoric acid). The product is then purified by filtration to remove the salt by-

products.

Characterization: The final product is characterized by determining its hydroxyl value,

average molecular weight, and the distribution of polyethylene glycol chain lengths using

techniques such as gas chromatography (GC) or high-performance liquid chromatography

(HPLC).[13]

Applications in Research and Drug Development
Beheneth-3's properties as a non-ionic surfactant and emulsifier make it a valuable excipient in

the development of topical and transdermal drug delivery systems. Its ability to form stable

emulsions is crucial for formulating creams, lotions, and ointments containing both hydrophilic

and lipophilic active pharmaceutical ingredients (APIs).

The long alkyl chain of Beheneth-3 can also contribute to the occlusive properties of a

formulation, which can enhance skin hydration and potentially improve the penetration of

certain APIs. Its non-ionic nature makes it compatible with a wide range of APIs and other

excipients, reducing the likelihood of formulation instabilities.

Safety and Toxicological Profile
The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of alkyl PEG

ethers, including the beheneth series.[10][11] They concluded that these ingredients are safe

for use in cosmetic products when formulated to be non-irritating. Behenyl alcohol, the parent

compound, is considered a fatty alcohol and is not associated with the sensitizing effects of

shorter-chain alcohols.[2] Safety data sheets for related compounds like behenyl behenate and

Beheneth-5 indicate a low hazard potential.[14][15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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